Cas no 811841-53-9 (2-{2-(1,3-Benzodioxol-5-ylamino)-carbonylphenyl}acetic acid)

• Product Name: 2-{2-(1,3-Benzodioxol-5-ylamino)-carbonylphenyl}acetic acid
• CAS No: 811841-53-9
• MF: C₁₆H₁₃NO₅
• MW: 299.278124570847
• MDL: MFCD01567687
• CID: 3030469
• PubChem ID: 2756582
• Update Time: 2025-10-28

2-{2-(1,3-Benzodioxol-5-ylamino)-carbonylphenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(N-BENZO[3,4-D]1,3-DIOXOLEN-5-YLCARBAMOYL)PHENYL)ACETIC ACID
• 2-{2-[(1,3-Benzodioxol-5-ylamino)-carbonyl]phenyl}acetic acid
• Benzeneacetic acid, 2-[(1,3-benzodioxol-5-ylamino)carbonyl]-
• 2-(2-(Benzo[d][1,3]dioxol-5-ylcarbamoyl)phenyl)acetic acid
• 811841-53-9
• MS-7962
• 2-(2-(N-Benzo[3,4-d]1,3-dioxolen-5-ylcarbamoyl)phenyl)acetic acid, AldrichCPR
• 2-[2-(N-Benzo[3,4-d]1,3-dioxolen-5-ylcarbamoyl)phenyl]acetic acid
• 2-[2-(1,3-benzodioxol-5-ylcarbamoyl)phenyl]acetic acid
• 2-{2-[(2H-1,3-benzodioxol-5-yl)carbamoyl]phenyl}acetic acid
• AKOS015994385
• CS-0331009
• MFCD01567687
• 2-(2-(Benzo[d][1,3]dioxol-5-ylcarbamoyl)phenyl)aceticacid
• 2-{2-(1,3-Benzodioxol-5-ylamino)-carbonylphenyl}acetic acid

• MDL： MFCD01567687
• Inchi： 1S/C16H13NO5/c18-15(19)7-10-3-1-2-4-12(10)16(20)17-11-5-6-13-14(8-11)22-9-21-13/h1-6,8H,7,9H2,(H,17,20)(H,18,19)
• InChI Key： VCQBSKKJQUAQFI-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC(C1C=CC=CC=1CC(=O)O)=O

Computed Properties

• Exact Mass: 299.07937252g/mol
• Monoisotopic Mass: 299.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

2-{2-(1,3-Benzodioxol-5-ylamino)-carbonylphenyl}acetic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-{2-(1,3-Benzodioxol-5-ylamino)-carbonylphenyl}acetic acid

Recent Advances in the Study of 2-{2-(1,3-Benzodioxol-5-ylamino)-carbonylphenyl}acetic acid (CAS: 811841-53-9)

The compound 2-{2-(1,3-Benzodioxol-5-ylamino)-carbonylphenyl}acetic acid (CAS: 811841-53-9) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacologically active molecules. Its benzodioxol and phenylacetic acid moieties make it a versatile scaffold for designing inhibitors targeting specific enzymes involved in inflammatory and metabolic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a COX-2 inhibitor with reduced gastrointestinal side effects compared to traditional NSAIDs.

Advanced spectroscopic techniques including NMR (1H, 13C) and high-resolution mass spectrometry have been employed to characterize the compound's structure and purity. X-ray crystallography studies have revealed interesting conformational properties that may contribute to its biological activity. These structural insights are proving valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs.

In pharmacological evaluations, 2-{2-(1,3-Benzodioxol-5-ylamino)-carbonylphenyl}acetic acid has shown promising results in preclinical models of inflammation and pain. Research teams at several academic institutions have reported its ability to modulate prostaglandin synthesis through selective inhibition of cyclooxygenase isoforms. These findings suggest potential applications in developing new anti-inflammatory agents with improved safety profiles.

The compound's pharmacokinetic properties have been investigated in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Data indicate favorable oral bioavailability and metabolic stability, though species differences in metabolism have been noted. These studies are informing ongoing optimization efforts to enhance the compound's drug-like properties.

Emerging research has also explored the compound's potential in other therapeutic areas. Preliminary findings suggest activity against certain cancer cell lines, possibly through modulation of apoptosis pathways. Additionally, its structural features are being investigated for applications in neurodegenerative disease research, particularly in relation to neuroinflammatory processes.

Several patent applications filed in 2022-2023 highlight the growing commercial interest in derivatives of 2-{2-(1,3-Benzodioxol-5-ylamino)-carbonylphenyl}acetic acid. These patents cover novel synthetic routes, pharmaceutical compositions, and specific therapeutic applications, indicating the compound's potential as a lead structure for drug development.

Future research directions include further optimization of the compound's pharmacological profile, detailed mechanistic studies, and exploration of combination therapies. The compound's versatility as a chemical building block continues to make it a valuable tool for medicinal chemists working across multiple therapeutic areas.